Cas no 927966-12-9 (1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-amine)

• Product Name: 1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-amine
• CAS No: 927966-12-9
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• MDL: MFCD09057597
• CID: 3154229
• PubChem ID: 16642529
• Update Time: 2025-05-21

1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-thienylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinamine
• (6-amino-3,4-dihydroquinolin-1(2H)-yl)(thiophen-2-yl)methanone
• KSC-427-75-2
• CS-0271494
• EN300-238320
• (6-amino-3,4-dihydro-2H-quinolin-1-yl)-thiophen-2-ylmethanone
• 1-(2-thienylcarbonyl)-1,2,3,4-tetrahydroquinolin-6-amine
• 987-736-4
• 1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-amine
• F3308-2768
• 927966-12-9
• AKOS000225531
• KUC114461N
• VU0609737-1

• MDL： MFCD09057597
• Inchi： 1S/C14H14N2OS/c15-11-5-6-12-10(9-11)3-1-7-16(12)14(17)13-4-2-8-18-13/h2,4-6,8-9H,1,3,7,15H2
• InChI Key： XIMYGKBPDPDMOX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1C2C=CC(=CC=2CCC1)N)=O

Computed Properties

• Exact Mass: 258.08268425Da
• Monoisotopic Mass: 258.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-amine

Comprehensive Overview of 1-(Thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-amine (CAS No. 927966-12-9)

The compound 1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-amine (CAS No. 927966-12-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thiophene moiety with a tetrahydroquinoline scaffold, makes it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in medicinal chemistry and biotechnology.

One of the key features of 1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-amine is its structural diversity, which allows for modifications to enhance bioavailability or target specificity. This aligns with current trends in personalized medicine and precision drug design, where tailored molecular architectures are critical. The thiophene ring, known for its electron-rich properties, contributes to the compound's potential in optoelectronic applications, a hot topic in renewable energy and sustainable technology.

In recent years, the scientific community has explored the pharmacological potential of tetrahydroquinoline derivatives, particularly in central nervous system (CNS) disorders and anti-inflammatory therapies. The presence of the amine group at the 6-position of the tetrahydroquinoline core in CAS No. 927966-12-9 suggests possible interactions with biological targets such as G-protein-coupled receptors (GPCRs) or enzyme inhibitors. This has led to increased searches for "thiophene-quinoline hybrids" and "neuroactive small molecules" in academic databases.

From a synthetic chemistry perspective, 1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-amine exemplifies modern green chemistry principles. Its preparation often involves catalyzed coupling reactions, reflecting the industry's shift toward atom-efficient methodologies. This resonates with the global emphasis on environmentally friendly synthesis, a frequently searched topic among chemists and process engineers.

The compound's physicochemical properties, including solubility and stability, are subjects of ongoing optimization studies. These characteristics are crucial for its applicability in drug formulation or material science, addressing common user queries about "improving compound bioavailability" and "functional group tuning." Additionally, its spectroscopic fingerprints (e.g., NMR, IR) are well-documented, supporting quality control in high-throughput screening environments.

Emerging applications of CAS No. 927966-12-9 include its role in metal-organic frameworks (MOFs) and catalysis, areas dominating recent scientific literature. The thiophene carbonyl unit may serve as a ligand for transition metals, making it relevant to energy storage research—another trending topic aligned with climate change mitigation strategies.

In conclusion, 1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-amine represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its study addresses pressing scientific questions while offering practical solutions to challenges in healthcare and clean technology. As research progresses, this molecule is poised to remain at the forefront of interdisciplinary chemistry.